Cas no 7461-51-0 ( )

• Product Name: &nbsp
• CAS No: 7461-51-0
• MF: C₁₃H₉N₃O₅
• MW: 287.227662801743
• CID: 979470
• PubChem ID: 345753
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,5-dinitro-N-phenylbenzamide
• 3,5-Dinitrobenzanilid
• 3,5-dinitrobenzanilide
• 3,5-Dinitrobenzoesaeureanilid
• 3,5-Dinitro-benzoesaeure-anilid
• 3,5-dinitro-benzoic acid anilide
• 3,5-Dinitro-N-phenyl-benzamide
• AC1L83GE
• Benzamide,5-dinitro-N-phenyl-
• CBDivE_011376
• N-phenyl 3,5-dinitrobenzamide
• NSC403513
• Oprea1_705253
• Benzamide, 3,5-dinitro-N-phenyl-
• AKOS000672812
• SCHEMBL10904297
• MFCD00416884
• NSC 403513
• BDBM50004432
• 7461-51-0
• DTXSID90323290
• CHEMBL3238464
• NSC-403513
• JNIVGHFBGSNDHF-UHFFFAOYSA-N
•  

• MDL： MFCD00416884
• Inchi： 1S/C13H9N3O5/c17-13(14-10-4-2-1-3-5-10)9-6-11(15(18)19)8-12(7-9)16(20)21/h1-8H,(H,14,17)
• InChI Key： JNIVGHFBGSNDHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.05427
• Monoisotopic Mass: 287.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.38
• LogP: 3.87470